Cas no 2138014-14-7 (2-(6-Formylpyridin-3-yl)benzoic acid)

• Product Name: 2-(6-Formylpyridin-3-yl)benzoic acid
• CAS No: 2138014-14-7
• MF: C₁₃H₉NO₃
• MW: 227.215463399887
• MDL: MFCD31589878
• CID: 5609558
• PubChem ID: 165800608
• Update Time: 2025-05-19

2-(6-Formylpyridin-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-842825
• 2-(6-formylpyridin-3-yl)benzoic acid
• 2138014-14-7
• 2-(6-Formylpyridin-3-yl)benzoic acid

• MDL： MFCD31589878
• Inchi： 1S/C13H9NO3/c15-8-10-6-5-9(7-14-10)11-3-1-2-4-12(11)13(16)17/h1-8H,(H,16,17)
• InChI Key： JUOYWMJTASXJGC-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1C1C=NC(C=O)=CC=1)=O

Computed Properties

• Exact Mass: 227.058243149g/mol
• Monoisotopic Mass: 227.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.3Ų

Additional information on 2-(6-Formylpyridin-3-yl)benzoic acid

Comprehensive Overview of 2-(6-Formylpyridin-3-yl)benzoic acid (CAS No. 2138014-14-7): Properties, Applications, and Industry Insights

2-(6-Formylpyridin-3-yl)benzoic acid (CAS No. 2138014-14-7) is a high-value organic compound widely recognized for its versatile applications in pharmaceutical intermediates, material science, and chemical synthesis. This pyridine-carboxylic acid derivative features a unique molecular structure combining a formyl group and benzoic acid moiety, making it a critical building block for advanced research. With increasing demand for heterocyclic compounds in drug discovery, this chemical has garnered significant attention in academic and industrial circles.

The compound's molecular formula C13H9NO3 and precise structural configuration enable its use as a key precursor in synthesizing biologically active molecules. Recent studies highlight its role in developing small-molecule inhibitors and fluorescence probes, aligning with current trends in targeted therapy and diagnostic imaging. Researchers particularly value its reactive aldehyde group, which facilitates efficient conjugation with amines or hydrazines under mild conditions—a property highly sought after in click chemistry applications.

From a commercial perspective, 2-(6-Formylpyridin-3-yl)benzoic acid addresses growing market needs for high-purity synthetic intermediates. Quality parameters such as HPLC purity >98% and strict control of heavy metal residues make it suitable for GMP-compliant production. The compound's stability under ambient conditions and solubility in common organic solvents like DMSO and methanol further enhance its practicality for laboratory and industrial workflows.

Innovative applications emerge in metal-organic frameworks (MOFs) development, where its bifunctional groups act as linkers for constructing porous materials with potential uses in gas storage or catalysis. This aligns with global sustainability initiatives, as MOFs contribute to carbon capture technologies—a hot topic in environmental science. Additionally, its derivatives show promise in organic electronics, particularly for designing electron-transport layers in OLED devices.

Safety data indicates that 2138014-14-7 requires standard laboratory precautions, with no extreme hazards reported. Proper handling includes using personal protective equipment (PPE) and working in well-ventilated areas. The compound's non-volatile nature and moderate melting point (~200°C) contribute to safer handling compared to many reactive intermediates, though material safety data sheets (MSDS) should always be consulted.

Analytical characterization typically employs NMR spectroscopy (1H/13C), mass spectrometry, and FT-IR to verify structural integrity. Recent advancements in quality control methodologies, including UHPLC-MS systems, have improved detection limits for potential impurities—critical for applications in preclinical research where trace contaminants could skew biological assay results.

The synthesis route often involves Palladium-catalyzed cross-coupling between halogenated pyridine derivatives and benzoic acid precursors, followed by selective oxidation to introduce the formyl functionality. Process optimization focuses on atom economy and green chemistry principles, reflecting industry shifts toward sustainable manufacturing. Alternative pathways using microwave-assisted synthesis have shown improved yields and reduced reaction times.

Market analysis reveals steady growth in demand for 2138014-14-7, driven by expanding contract research organizations (CROs) and pharmaceutical outsourcing. Regional production hubs in Asia, Europe, and North America maintain competitive pricing, with technical-grade and research-grade variants available. Storage recommendations typically suggest 2-8°C under inert atmosphere for long-term stability, though the compound demonstrates good shelf-life at room temperature when properly sealed.

Future research directions may explore its utility in proteolysis-targeting chimeras (PROTACs)—an emerging therapeutic modality—or as a scaffold for covalent inhibitor design. The compound's structural features position it well for these cutting-edge applications, particularly in kinase-targeted drugs and epigenetic modifiers. These developments correspond with increasing PubMed citations for related chemical entities over the past five years.

For researchers sourcing this material, verification of CAS registry number 2138014-14-7 through authoritative databases like SciFinder or Reaxys is recommended to ensure authenticity. Leading suppliers provide comprehensive certificates of analysis (CoA) detailing batch-specific characteristics. Custom synthesis services are also available for modified derivatives, accommodating specialized research needs in medicinal chemistry or materials science projects.